1-[(3-chlorophenyl)methyl]-4-(1,2,5-thiadiazol-3-yl)piperazine

• IUPAC Name: 3-[4-[(3-chlorophenyl)methyl]piperazin-1-yl]-1,2,5-thiadiazole
• InChI: InChI=1S/C13H15ClN4S/c14-12-3-1-2-11(8-12)10-17-4-6-18(7-5-17)13-9-15-19-16-13/h1-3,8-9H,4-7,10H2
• InChI Key: QEALYDJDIWUWGG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)Cl)C3=NSN=C3
• Molecular Formula: C13H15ClN4S
• Molecular Weight: 294.80 g/mol

Description

1-[(3-chlorophenyl)methyl]-4-(1,2,5-thiadiazol-3-yl)piperazine is a heterocyclic compound with a complex structure. It belongs to the 1,3,4-thiadiazole scaffold , which has been studied extensively due to its diverse biological activities. These activities include anticonvulsant, antidiabetic, anti-inflammatory, antiviral, and antimicrobial properties.

Synthesis Analysis

The synthesis of this compound involves several steps, including the introduction of the thiadiazole ring and the piperazine moiety . Researchers have explored various synthetic routes to obtain derivatives with improved pharmacological properties. These methods often involve coupling reactions, cyclizations, and functional group modifications.

Molecular Structure Analysis

The molecular structure of 1-[(3-chlorophenyl)methyl]-4-(1,2,5-thiadiazol-3-yl)piperazine consists of a thiadiazole ring fused with a piperazine ring . The chlorine-substituted phenyl group is attached to the piperazine nitrogen, and the thiadiazole ring contributes to the overall pharmacophoric pattern. The arrangement of atoms and functional groups within the molecule determines its biological activity.

Chemical Reactions Analysis

1-[(3-chlorophenyl)methyl]-4-(1,2,5-thiadiazol-3-yl)piperazine can participate in various chemical reactions, such as substitution , oxidation , and reduction . These reactions may lead to the formation of derivatives with altered properties. Researchers have explored these transformations to optimize the compound’s efficacy and safety.

Physical And Chemical Properties Analysis

• Stability : Considerations regarding stability under different conditions are crucial for drug development.

Mechanism of Action

Target of Action

The primary target of this compound is the H1 receptors . These receptors play a crucial role in allergic reactions, as they interact with histamine, a compound released in response to allergens .

Mode of Action

This compound acts as an antagonist at the H1 receptors . It has a higher affinity for these receptors than histamine, meaning it can effectively block histamine from binding and triggering an allergic response . This makes it a potentially effective treatment for allergies .

Biochemical Pathways

The compound’s action primarily affects the histamine pathway . By blocking H1 receptors, it prevents histamine from triggering an allergic response. This can help to alleviate symptoms of allergies such as itching and inflammation .

Result of Action

The primary result of this compound’s action is the reduction of allergic reactions . By blocking the action of histamine at the H1 receptors, it can help to alleviate symptoms of allergies such as itching and inflammation .

Action Environment

The efficacy and stability of this compound can be influenced by various environmental factors. For instance, the presence of allergens in the environment can trigger the release of histamine, which this compound acts upon

Safety and Hazards

Safety assessments are essential before clinical use. Researchers evaluate toxicity, mutagenicity, and potential adverse effects. Additionally, they investigate drug interactions and metabolic pathways. Safety profiles guide dosage recommendations and patient monitoring.

Future Directions

• Clinical trials to evaluate its therapeutic potential.